4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C20H21N5O3/c1-2-28-17-7-5-15(6-8-17)20(27)24-13-18(26)23-12-16-4-3-9-22-19(16)25-11-10-21-14-25/h3-11,14H,2,12-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: LFDJHDLBCYBZAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(=O)NCC2=C(N=CC=C2)N3C=CN=C3
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide is a chemical compound that is used in scientific research for its various properties. It is a benzamide derivative that has been found to have potential applications in the field of medicine, specifically in the treatment of certain diseases.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in cell growth and division. This, in turn, leads to the inhibition of tumor growth and the protection of neurons from damage.
Biochemical and Physiological Effects:
4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including tyrosine kinases and topoisomerases. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to protect neurons from damage and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide in lab experiments is its potential as a treatment for cancer and Alzheimer's disease. It has been found to have anti-tumor and neuroprotective properties, which make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for the study of 4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide. One direction is to further investigate its mechanism of action and how it interacts with various enzymes and proteins in the body. Another direction is to study its potential as a treatment for other diseases, such as Parkinson's disease and Huntington's disease. Finally, research could focus on developing more efficient synthesis methods for the compound, which would make it more accessible for further study.

Synthesis Methods

The synthesis of 4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide involves several steps. The starting material is 4-chloro-N-(2-hydroxyethyl)benzamide, which is reacted with 2-(2-imidazol-1-ylpyridin-3-yl)acetic acid to form the intermediate product. This intermediate is then treated with ethyl orthoformate to yield the final product.

Scientific Research Applications

4-ethoxy-N-[2-[(2-imidazol-1-ylpyridin-3-yl)methylamino]-2-oxoethyl]benzamide has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. It has been found to have anti-tumor properties and has been shown to inhibit the growth of cancer cells in vitro. In addition, it has been found to have neuroprotective effects and may have potential as a treatment for Alzheimer's disease.